Methyl 2-[2-(2-bromobenzoyl)imino-1,3-benzothiazol-3-yl]acetate

• IUPAC Name: methyl 2-[2-(2-bromobenzoyl)imino-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C17H13BrN2O3S/c1-23-15(21)10-20-13-8-4-5-9-14(13)24-17(20)19-16(22)11-6-2-3-7-12(11)18/h2-9H,10H2,1H3
• InChI Key: KOPHPSDVWABJQB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN1C2=CC=CC=C2SC1=NC(=O)C3=CC=CC=C3Br
• Molecular Formula: C17H13BrN2O3S
• Molecular Weight: 405.3 g/mol

Description

Methyl 2-[2-(2-bromobenzoyl)imino-1,3-benzothiazol-3-yl]acetate, also known as BBIT, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. BBIT is a thiazole-based compound that has been found to possess several interesting properties, including anti-inflammatory, anti-cancer, and anti-bacterial activities.

Scientific Research Applications

Chemical Synthesis and Characterization

• Synthesis of Benzothiazole Derivatives : The compound is used in the synthesis of various benzothiazole derivatives, demonstrating its utility in the creation of complex chemical structures. For instance, benzothiazole-imino-benzoic acid Schiff Bases and their metal complexes with Co(II), Ni(II), Cu(II), Zn(II), and Cd(II) were synthesized, showcasing the compound's adaptability in forming complexes with metal ions (Mishra et al., 2019).

• Heterocyclic Compound Synthesis : It's involved in the synthesis of heterocyclic compounds such as imidazo[2,1-b]benzothiazoles and imidazo[2,1-b]thiazoles, indicating its relevance in creating pharmacologically significant structures (Abignente et al., 1987).

• Complex Molecular Formation : The compound takes part in reactions leading to the formation of complex molecules such as ethyl 2-methylimidazo[2,1-b]benzothiazole-3-acetate, showcasing its role in advancing synthetic chemistry (Carrington et al., 1972).

• Antimicrobial Agent Synthesis : It's utilized in the synthesis of compounds with antimicrobial properties, highlighting its potential in medicinal chemistry. For example, compounds synthesized using this chemical demonstrated antimicrobial activity against human epidemic-causing bacterial strains (Mishra et al., 2019).

• Creation of Novel Molecular Structures : The compound is instrumental in synthesizing new molecular structures with potential biological activity, such as hydrazinobenzothiazole derivatives, emphasizing its importance in the discovery of new drugs (Badahdah et al., 2015).